![molecular formula C33H47O2P2.C5H5.Fe B1148779 (S)-1-[(R)-2-[Bis(4-methoxy-3,5-dimethylphenyl) phosphino]ferrocenyl]ethyldi-tert-butyl-phosphine CAS No. 187733-50-2](/img/structure/B1148779.png)
(S)-1-[(R)-2-[Bis(4-methoxy-3,5-dimethylphenyl) phosphino]ferrocenyl]ethyldi-tert-butyl-phosphine
Overview
Description
sold in collaboration with Solvias AG
Scientific Research Applications
Synthesis and Characterization
- Synthesis in Catalytic Reactions : This compound is used in the synthesis and characterization of various metal complexes, such as rhenium carbonyl complexes containing chiral diphosphines. These complexes have been tested for their effectiveness in hydrogenation reactions, showcasing moderate conversion rates and enantiomeric excesses (Abdel-Magied et al., 2015).
Asymmetric Synthesis
- Chiral Ligands for Catalytic Reactions : It's used as a chiral ligand in asymmetric synthesis, particularly in the preparation of various chiral ferrocenylphosphines for transition metal complex catalyzed reactions. These ligands are instrumental in enhancing the enantioselectivity of certain chemical reactions (Hayashi et al., 1980).
Electronic Effects in Catalysis
- Influence on Catalytic Activity : The electronic effects of chiral ferrocenyl chelating ligands, including compounds similar to the specified compound, have been studied for their impact on catalytic activity. These studies help in understanding how different substitutions on the ferrocenyl framework can affect the outcomes of catalytic processes (Schnyder et al., 1997).
Application in Hydrogenation Reactions
- Catalysis in Hydrogenation : This type of compound is utilized in the synthesis of catalysts for hydrogenation reactions. It demonstrates how the structural features of these compounds can influence their effectiveness in catalytic processes (Zhu Hong-jun, 2011).
Development of Novel Ligands
- Creation of New Chiral Ferrocenylphosphines : Research into the development of novel chiral ferrocenylphosphines for use in asymmetric catalysis is an important application. These studies focus on synthesizing and characterizing new ligands to enhance the efficiency and selectivity of catalytic reactions (Togni et al., 1994).
Properties
InChI |
InChI=1S/C33H47O2P2.C5H5.Fe/c1-21-17-26(18-22(2)30(21)34-12)36(27-19-23(3)31(35-13)24(4)20-27)29-16-14-15-28(29)25(5)37(32(6,7)8)33(9,10)11;1-2-4-5-3-1;/h14-20,25H,1-13H3;1-5H; |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UALLLNAXGQTBJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)P([C]2[CH][CH][CH][C]2C(C)P(C(C)(C)C)C(C)(C)C)C3=CC(=C(C(=C3)C)OC)C.[CH]1[CH][CH][CH][CH]1.[Fe] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H52FeO2P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
658.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Glycine, N-[2-[[(9H-fluoren-9-ylMethoxy)carbonyl]aMino]ethyl]-N-[[2-oxo-4-[[(phenylMethoxy)carbonyl]aMino]-1(2H)-pyriMidinyl]acetyl]-](/img/structure/B1148711.png)
![8-Chloro-3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyrazine](/img/structure/B1148713.png)
